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Compound of Interest

Compound Name: Pyridine-3-sulfonyl chloride

Cat. No.: B100533

An In-depth Technical Guide on the Physical Properties of Pyridine-3-sulfonyl Chloride

This technical guide provides a comprehensive overview of the melting and boiling points of
pyridine-3-sulfonyl chloride and its hydrochloride salt. It is intended for researchers,
scientists, and drug development professionals, offering detailed data, experimental protocols,
and visual workflows to support laboratory and development activities.

Data Presentation: Physical Properties

Pyridine-3-sulfonyl chloride is a key intermediate in the synthesis of various pharmaceutical
compounds. Its physical properties are crucial for handling, reaction setup, and purification. It is
important to distinguish between the free base and its hydrochloride salt, as their physical
states and properties differ significantly at ambient temperatures. The free base is typically a
liquid, while the hydrochloride salt is a crystalline solid.
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Pyridine-3-sulfonyl Pyridine-3-sulfonyl
Property . . .
chloride chloride hydrochloride
CAS Number 16133-25-8[1][2][3][4][5] 42899-76-3[6][7]
CsHsCI2NO2S[7] or
Molecular Formula CsHaCINO2S[1][8]
CsHaCINO2S-HCI
Molecular Weight 177.61 g/mol [1][9] 214.07 g/mol [7][10][11]
o Colorless to pale yellow
Appearance Clear pale yellow liquid[8][12]
crystals[6]
Melting Point 10.2 + 0.3 °C[12] 144.0 °C to 145.0 °C[10]
Boiling Point > 284 °C[12] (at 760 mmHQ)[8]  Not applicable (decomposes)

Experimental Protocols

Accurate determination of melting and boiling points is fundamental for compound identification
and purity assessment.[13] Pure crystalline compounds exhibit a sharp melting point range,
typically 0.5-1.0°C, whereas impurities tend to depress the melting point and broaden the
range.[14]

Melting Point Determination (for Pyridine-3-sulfonyl
chloride hydrochloride)

The melting point of the solid hydrochloride salt can be determined using the capillary method
with a melting point apparatus (e.g., Mel-Temp) or a Thiele tube.

o Sample Preparation: A small amount of the dry, crystalline pyridine-3-sulfonyl chloride
hydrochloride is finely crushed and packed into a capillary tube to a height of 1-2 mm.[13]
The tube is tapped gently to ensure tight packing at the sealed end.[15]

o Apparatus Setup: The capillary tube is placed in the heating block of the melting point
apparatus.

o Heating: A preliminary rapid heating can be performed to determine an approximate melting
range. For an accurate measurement, a new sample is heated to about 10-15°C below the
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approximate melting point. The heating rate is then reduced to 1-2°C per minute to allow for
thermal equilibrium.

o Observation and Recording: The temperature at which the first drop of liquid appears (T1)
and the temperature at which the entire sample becomes a clear liquid (T2) are recorded.
[13] This T1 to T2 range is the melting point of the sample.

Boiling Point Determination (for Pyridine-3-sulfonyl
chloride)

The boiling point of the liquid pyridine-3-sulfonyl chloride is best determined by distillation.
The boiling point is the temperature at which the vapor pressure of the liquid equals the
surrounding atmospheric pressure.[13][14]

o Apparatus Setup: A simple distillation apparatus is assembled using a round-bottom flask, a
condenser, a thermometer, and a receiving flask. The thermometer bulb should be positioned
just below the side arm leading to the condenser to accurately measure the temperature of
the vapor.

» Heating: The liquid in the flask is heated gently.

e Observation and Recording: The temperature is recorded when the vapor condensation front
passes the thermometer bulb and the first drop of distillate is collected.[15] The temperature
should remain constant throughout the distillation of a pure compound. The recorded stable
temperature range is the boiling point.[15]

Synthesis Protocol: From 3-Aminopyridine

A common method for synthesizing pyridine-3-sulfonyl chloride involves the diazotization of
3-aminopyridine, followed by a sulfonyl chlorination reaction.[16][17]

o Diazotization: 3-aminopyridine is dissolved in an acidic medium (e.g., hydrochloric acid).[18]
The solution is cooled to between -10°C and 5°C. An aqueous solution of sodium nitrite is
added dropwise while maintaining the low temperature to form the diazonium salt
intermediate.[18]

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://alnoor.edu.iq/wp-content/uploads/2023/11/%D8%A7%D9%84%D9%83%D9%8A%D9%85%D9%8A%D8%A7%D8%A1_merged.pdf
https://www.benchchem.com/product/b100533?utm_src=pdf-body
https://www.benchchem.com/product/b100533?utm_src=pdf-body
https://www.benchchem.com/product/b100533?utm_src=pdf-body
https://alnoor.edu.iq/wp-content/uploads/2023/11/%D8%A7%D9%84%D9%83%D9%8A%D9%85%D9%8A%D8%A7%D8%A1_merged.pdf
https://learning-space.uoa.edu.iq/sites/default/files/2024-10/General%20Chemistry%20lab%207.pdf
https://m.youtube.com/watch?v=pDmWDOr_3H0
https://m.youtube.com/watch?v=pDmWDOr_3H0
https://www.benchchem.com/product/b100533?utm_src=pdf-body
https://patents.google.com/patent/CN112830892A/en
https://pubs.acs.org/doi/10.1021/op9000862
https://eureka.patsnap.com/patent-CN106432067A
https://eureka.patsnap.com/patent-CN106432067A
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b100533?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

» Sulfonyl Chlorination: In a separate reactor, a sulfur dioxide source is prepared. This is often
done by adding thionyl chloride to water at a low temperature (0-5°C) in the presence of a
copper salt catalyst, such as cuprous chloride.[16][18]

o Reaction: The cold diazonium salt solution is slowly added to the sulfurous acid solution.[18]
The reaction is stirred, often overnight, while maintaining a low temperature.

o Workup and Isolation: The reaction mixture is extracted with an organic solvent like
dichloromethane. The combined organic layers are washed with a saturated sodium
bicarbonate solution, water, and brine.[19] The solvent is then removed under reduced
pressure to yield pyridine-3-sulfonyl chloride as a liquid.[19]

Visualizations

The following diagrams illustrate the experimental and logical workflows described above.
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Caption: Workflow for Melting Point Determination.
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Caption: Workflow for Boiling Point Determination.
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Caption: Synthesis of Pyridine-3-sulfonyl chloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [melting point and boiling point of pyridine-3-sulfonyl
chloride]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b100533#melting-point-and-boiling-point-of-pyridine-3-
sulfonyl-chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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